Cas no 41514-64-1 (Koaburaside)

• Product Name: Koaburaside
• CAS No: 41514-64-1
• MF: C₁₅H₂₂O₉
• MW: 346.329785823822
• CID: 837431
• PubChem ID: 13922637
• Update Time: 2025-11-02

Koaburaside Chemical and Physical Properties

Names and Identifiers

• Koaburaside monomethyl ether
• 3,4,5-Trimethoxyphenyl β-D-glucopyranoside
• (3,4,5-trimethoxy)-phenylmethanol
• (3,4,5-trimethoxyphenyl)methan-1-ol
• 3,4,5-(OMe)3-C6H2CH2OH
• 3,4,5-trimethoxy-benzenemethanol
• 3,4,5-trimethoxybenzyl alcohol
• 3,4,5-trimethoxy-benzyl alcohol
• AC1L2T2M
• ACMC-1CP7Y
• Benzenemethanol, 3,4,5-trimethoxy-
• Benzyl alcohol, 3,4,5-trimethoxy-
• NSC53949
• SBB063534
• 3,4,5-Trimethoxyphenyl beta-D-glucopyranoside
• Antiarol glucoside
• [ "Antiarol glucoside" ]
• HY-N3420
• NCGC00168814-01
• Q27137318
• Koaburside
• ACon1_000079
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol
• MEGxp0_000131
• NS00097531
• CHEBI:68966
• DTXSID801265948
• FS-9878
• AKOS032962085
• BRD-K43091888-001-01-8
• 41514-64-1
• CHEMBL469618
• 3,4,5-Trimethoxyphenyl O--D-glucopyranoside; Koaburside
• (3beta,12beta,16beta,23R,24R,25S,26S))-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cycloanostan-3-ylbeta-D-xylopyranoside
• CS-0024184
• CHEBI:175374
• 3,4,5-Trimethoxyphenyl O-beta-D-glucopyranoside; Koaburside
• 3,4,5-Trimethoxyphenyl glucoside
• 2-(hydroxymethyl)-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol
• 3,4,5-Trimethoxyphenyl I(2)-D-glucopyranoside
• Koaburasidemonomethylether
• 3,4,5-TRIMETHOXYPHENYL B-D-GLUCOPYRANOSIDE
• DA-69864
• 3,4,5-trimethoxyphenyl beta-glucopyranoside
• Koaburaside

• Inchi： 1S/C15H22O9/c1-20-8-4-7(5-9(21-2)14(8)22-3)23-15-13(19)12(18)11(17)10(6-16)24-15/h4-5,10-13,15-19H,6H2,1-3H3/t10-,11-,12+,13-,15-/m1/s1
• InChI Key： NBLLRWANAFOKON-ZHZXCYKASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 346.12638228g/mol
• Monoisotopic Mass: 346.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 558.6±50.0 °C at 760 mmHg
• Flash Point: 291.6±30.1 °C
• PSA: 127.07000
• LogP: -1.10890
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Koaburaside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Koaburaside

Exploring Koaburaside (CAS No. 41514-64-1): A Comprehensive Guide to Its Properties and Applications

Koaburaside, identified by its CAS No. 41514-64-1, is a naturally occurring compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This article delves into the chemical properties, sources, and modern uses of Koaburaside, while also addressing common questions and trends related to this unique compound.

The rise of interest in Koaburaside can be attributed to the growing demand for natural and plant-derived bioactive compounds. As consumers increasingly seek alternatives to synthetic ingredients, compounds like Koaburaside have become focal points in research and development. Its CAS No. 41514-64-1 serves as a unique identifier, ensuring accuracy in scientific literature and regulatory documentation.

One of the most frequently asked questions about Koaburaside is its origin. This compound is typically extracted from specific plant species, which are native to certain regions. Researchers have identified its presence in traditional medicinal plants, linking it to potential therapeutic effects. The CAS No. 41514-64-1 helps in tracking these studies and validating their findings.

In the context of modern applications, Koaburaside has been studied for its antioxidant and anti-inflammatory properties. These characteristics make it a promising candidate for use in nutraceuticals and functional foods. For instance, it is often included in formulations aimed at supporting immune health or reducing oxidative stress. The CAS No. 41514-64-1 ensures that these products meet regulatory standards and are safe for consumption.

Another area where Koaburaside shows potential is in skincare. With the beauty industry shifting toward clean and sustainable ingredients, this compound has been incorporated into serums and creams designed to combat aging and improve skin texture. Its CAS No. 41514-64-1 is crucial for manufacturers to verify its purity and efficacy in these formulations.

From a research perspective, Koaburaside continues to be a subject of interest due to its unique molecular structure. Scientists are exploring its interactions with biological systems, which could lead to breakthroughs in pharmacology. The CAS No. 41514-64-1 plays a vital role in these studies by providing a standardized reference for the compound.

In conclusion, Koaburaside (CAS No. 41514-64-1) represents a fascinating intersection of traditional knowledge and modern science. Its diverse applications, from health supplements to skincare, highlight its versatility. As research progresses, this compound is likely to gain even more prominence, making it a key player in the natural products market.